Cas no 2309552-70-1 (4-2-(2H-1,3-benzodioxol-5-yl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one)

• Product Name: 4-2-(2H-1,3-benzodioxol-5-yl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one
• CAS No: 2309552-70-1
• MF: C₁₆H₁₅N₃O₄S
• MW: 345.373002290726
• CID: 5958526
• PubChem ID: 134161684
• Update Time: 2025-06-09

4-2-(2H-1,3-benzodioxol-5-yl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-(2H-1,3-benzodioxol-5-yl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one
• 4-[2-(2H-1,3-benzodioxol-5-yl)acetyl]-1-(1,3-thiazol-2-yl)piperazin-2-one
• 4-(2-(benzo[d][1,3]dioxol-5-yl)acetyl)-1-(thiazol-2-yl)piperazin-2-one
• 4-[2-(1,3-benzodioxol-5-yl)acetyl]-1-(1,3-thiazol-2-yl)piperazin-2-one
• AKOS040705432
• F6573-7981
• CHEMBL4924410
• 2309552-70-1

• Inchi： 1S/C16H15N3O4S/c20-14(8-11-1-2-12-13(7-11)23-10-22-12)18-4-5-19(15(21)9-18)16-17-3-6-24-16/h1-3,6-7H,4-5,8-10H2
• InChI Key： KHQUUZOXJQUXHO-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1C(CN(C(CC2=CC=C3C(=C2)OCO3)=O)CC1)=O

Computed Properties

• Exact Mass: 345.07832714g/mol
• Monoisotopic Mass: 345.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 100Ų

Additional information on 4-2-(2H-1,3-benzodioxol-5-yl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one

Introduction to 4-2-(2H-1,3-benzodioxol-5-yl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one (CAS No. 2309552-70-1)

4-2-(2H-1,3-benzodioxol-5-yl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one (CAS No. 2309552-70-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings of oxygen and sulfur atoms alongside a piperazine moiety. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its biological activity and therapeutic applications.

The structure of 4-2-(2H-1,3-benzodioxol-5-yl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one incorporates a benzodioxole ring (also known as a tetrahydrofurano[3,2-c]furanone or oxetanone) at the 2-position of an acetyl-substituted piperazine ring. This benzodioxole moiety is known for its role in various pharmacological activities, including anti-inflammatory and antioxidant effects. The adjacent thiazole ring further enhances the compound's potential by introducing sulfur atoms, which are often involved in hydrogen bonding and metal coordination interactions. These structural features collectively contribute to the molecule's solubility, stability, and bioavailability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The pharmacological profile of 4-2-(2H-1,3-benzodioxol-5-yl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one has been extensively studied in various preclinical models. Preliminary findings suggest that this compound exhibits promising activity in modulating several key biological pathways. Notably, its interaction with neurotransmitter receptors and ion channels has been explored, indicating potential applications in treating neurological disorders such as depression and anxiety.

The synthesis of 4-2-(2H-1,3-benzodioxol-5-yl)acetyl-1-(1,3-thiazol-2-y l)piperazin - 2 - one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the benzodioxole scaffold through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the acetyl group and the thiazole ring through condensation or nucleophilic substitution reactions. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired regioselectivity and stereoselectivity.

The biological activity of 4 - 2 - ( 2 H - 1 , 3 - benzodioxol - 5 - yl ) acetyl - 1 - ( 1 , 3 - thiaz ol - 2 - y l ) piperazin - 2 - one has been investigated in several in vitro and in vivo models. Studies have demonstrated its ability to interact with specific targets such as serotonin receptors (5-HT receptors), which are crucial for regulating mood and cognitive functions. Additionally, the compound has shown potential in inhibiting enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with current trends in drug discovery aimed at developing molecules that can modulate inflammatory responses without causing significant side effects.

One of the most compelling aspects of 4 - 2 - ( 2 H - 1 , 3 - benzodioxol - 5 - yl ) acetyl - 1 - ( 1 , 3 - thiaz ol - 2 - y l ) piperazin - 2 - one is its potential for drug repurposing. Given its structural similarities to known pharmacologically active compounds, it may offer an alternative therapeutic approach with improved pharmacokinetic properties or reduced toxicity profiles. For instance, analogs with similar scaffolds have been investigated for their antipsychotic and antidepressant effects. The incorporation of both benzodioxole and thiazole moieties into this compound suggests that it could exhibit multifaceted activities simultaneously.

The pharmacokinetic behavior of this compound is another critical area of interest. Studies have begun to explore how the structural features influence absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. The presence of polar functional groups such as hydroxyls within the benzodioxole ring could enhance solubility while potentially affecting metabolic clearance rates. Meanwhile, the piperazine ring may contribute to good oral bioavailability due to its ability to cross blood-brain barriers efficiently. Further investigations using computational modeling techniques are underway to predict these properties more accurately before moving into large-scale clinical trials.

In conclusion,4 – –( – – –( – – –( – – –(– -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- ) ) ) ) ) ) ) ) ) ) ) ) ) ]– –(– –(– –(– –(– –(– –(– –(– –(– –(– ))))))))))--)))))))))))))))))))))))))))))--)))))))))--)))))))))--)))))))))--)))))))))--)))))))))--)))))))))--)))))))))--)))))) CAS No. .23095527001 .is a versatile pharmacophore with significant potential in medicinal chemistry. Its unique structural composition allows for diverse biological interactions, making it an attractive candidate for further development. As research continues, we can expect more insights into its therapeutic applications, mechanisms of action, .and optimal formulations for clinical use.